Cas no 1260601-05-5 ((3R)-3-(3,4-difluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)
(3R)-3-(3,4-difluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3R)-3-(3,4-difluorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
- (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3,4-difluorophenyl)propanoic acid
- CS-0181555
- EN300-1163008
- 1260601-05-5
- Fmoc-(R)-3-Amino-3-(3,4-Difluorophenyl)-propionic acid
- Benzenepropanoic acid, β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3,4-difluoro-, (βR)-
- (3R)-3-(3,4-difluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
-
- Inchi: 1S/C24H19F2NO4/c25-20-10-9-14(11-21(20)26)22(12-23(28)29)27-24(30)31-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-11,19,22H,12-13H2,(H,27,30)(H,28,29)/t22-/m1/s1
- InChI Key: GFUCLVNFELKPJV-JOCHJYFZSA-N
- SMILES: FC1=C(C=CC(=C1)[C@@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F
Computed Properties
- Exact Mass: 423.12821441g/mol
- Monoisotopic Mass: 423.12821441g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 625
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- Density: 1.356±0.06 g/cm3(Predicted)
- Boiling Point: 616.9±55.0 °C(Predicted)
- pka: 4.19±0.10(Predicted)
(3R)-3-(3,4-difluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1163008-0.05g |
(3R)-3-(3,4-difluorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1260601-05-5 | 0.05g |
$2829.0 | 2023-06-08 | ||
| Enamine | EN300-1163008-0.1g |
(3R)-3-(3,4-difluorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1260601-05-5 | 0.1g |
$2963.0 | 2023-06-08 | ||
| Enamine | EN300-1163008-0.25g |
(3R)-3-(3,4-difluorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1260601-05-5 | 0.25g |
$3099.0 | 2023-06-08 | ||
| Enamine | EN300-1163008-0.5g |
(3R)-3-(3,4-difluorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1260601-05-5 | 0.5g |
$3233.0 | 2023-06-08 | ||
| Enamine | EN300-1163008-1.0g |
(3R)-3-(3,4-difluorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1260601-05-5 | 1g |
$3368.0 | 2023-06-08 | ||
| Enamine | EN300-1163008-2.5g |
(3R)-3-(3,4-difluorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1260601-05-5 | 2.5g |
$6602.0 | 2023-06-08 | ||
| Enamine | EN300-1163008-5.0g |
(3R)-3-(3,4-difluorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1260601-05-5 | 5g |
$9769.0 | 2023-06-08 | ||
| Enamine | EN300-1163008-10.0g |
(3R)-3-(3,4-difluorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1260601-05-5 | 10g |
$14487.0 | 2023-06-08 | ||
| Enamine | EN300-1163008-50mg |
(3R)-3-(3,4-difluorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1260601-05-5 | 50mg |
$768.0 | 2023-10-03 | ||
| Enamine | EN300-1163008-100mg |
(3R)-3-(3,4-difluorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1260601-05-5 | 100mg |
$804.0 | 2023-10-03 |
(3R)-3-(3,4-difluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on (3R)-3-(3,4-difluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
(3R)-3-(3,4-difluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 1260601-05-5)
(3R)-3-(3,4-difluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 1260601-05-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a 3,4-difluorophenyl group and a (9H-fluoren-9-yl)methoxycarbonyl protecting group, which confer specific chemical and biological properties.
The 3,4-difluorophenyl moiety is a common functional group in pharmaceuticals due to its ability to modulate the binding affinity and selectivity of drug molecules. Fluorine atoms are known for their strong electron-withdrawing effect, which can influence the electronic distribution within the molecule and enhance its interaction with biological targets. This feature makes the compound particularly interesting for the development of drugs targeting specific receptors or enzymes.
The (9H-fluoren-9-yl)methoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis to temporarily mask the amino group of amino acids. The Fmoc group is easily removed under mild conditions, making it a versatile tool in the synthesis of complex peptides and proteins. In the context of (3R)-3-(3,4-difluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, the Fmoc group ensures that the amino functionality remains protected during synthetic manipulations, allowing for precise control over the final product's structure.
Recent studies have highlighted the potential applications of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent activity against certain cancer cell lines. The presence of the 3,4-difluorophenyl group has been linked to enhanced cytotoxicity and improved pharmacokinetic properties, making it a promising candidate for further investigation in oncology.
In addition to its potential as an anticancer agent, (3R)-3-(3,4-difluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has also been explored for its use in neurodegenerative diseases. Studies have demonstrated that compounds with similar structures can cross the blood-brain barrier and exhibit neuroprotective effects. This property is particularly valuable in the development of drugs for conditions such as Alzheimer's disease and Parkinson's disease.
The synthesis of (3R)-3-(3,4-difluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid involves several steps, each requiring careful optimization to achieve high yields and purity. The initial step typically involves the formation of the 3,4-difluorophenyl moiety through a suitable coupling reaction. Subsequent steps include the introduction of the amino group and its protection with the Fmoc group. Advanced techniques such as solid-phase synthesis and chiral catalysis are often employed to ensure stereoselectivity and efficiency.
The biological evaluation of this compound typically involves a range of assays to assess its activity against various targets. These assays may include enzyme inhibition studies, cell-based assays for cytotoxicity and proliferation, and animal models to evaluate pharmacokinetic and pharmacodynamic properties. The results from these studies provide valuable insights into the compound's mechanism of action and its potential as a therapeutic agent.
In conclusion, (3R)-3-(3,4-difluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 1260601-05-5) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development in various therapeutic areas. Ongoing research continues to uncover new possibilities for this compound, contributing to advancements in drug discovery and development.
1260601-05-5 ((3R)-3-(3,4-difluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)